Gentianose Gentianose Gentianose is a trisaccharide composed of beta-D-glucopyranose, alpha-D-glucopyranose and beta-D-fructofuranose units. It has a role as a plant metabolite.
Gentianose is a natural product found in Gentiana algida, Gentianopsis grandis, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 25954-44-3
VCID: VC21339455
InChI: InChI=1S/C18H32O16/c19-1-5-8(22)11(25)13(27)16(31-5)30-3-7-9(23)12(26)14(28)17(32-7)34-18(4-21)15(29)10(24)6(2-20)33-18/h5-17,19-29H,1-4H2/t5-,6-,7-,8-,9-,10-,11+,12+,13-,14-,15+,16-,17-,18+/m1/s1
SMILES:
Molecular Formula: C18H32O16
Molecular Weight: 504.4 g/mol

Gentianose

CAS No.: 25954-44-3

Cat. No.: VC21339455

Molecular Formula: C18H32O16

Molecular Weight: 504.4 g/mol

* For research use only. Not for human or veterinary use.

Gentianose - 25954-44-3

CAS No. 25954-44-3
Molecular Formula C18H32O16
Molecular Weight 504.4 g/mol
IUPAC Name (2R,3R,4S,5S,6R)-2-[[(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C18H32O16/c19-1-5-8(22)11(25)13(27)16(31-5)30-3-7-9(23)12(26)14(28)17(32-7)34-18(4-21)15(29)10(24)6(2-20)33-18/h5-17,19-29H,1-4H2/t5-,6-,7-,8-,9-,10-,11+,12+,13-,14-,15+,16-,17-,18+/m1/s1
Standard InChI Key MUPFEKGTMRGPLJ-WSCXOGSTSA-N
Isomeric SMILES C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@H](O2)O[C@]3([C@H]([C@@H]([C@H](O3)CO)O)O)CO)O)O)O)O)O)O)O
Canonical SMILES C(C1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3(C(C(C(O3)CO)O)O)CO)O)O)O)O)O)O)O
Melting Point 212 °C

Chemical Structure and Identification

Gentianose is a trisaccharide composed of specific sugar units connected through glycosidic bonds. Its structural elucidation reveals a complex arrangement that contributes to its distinctive properties and biological functions.

Molecular Composition

Gentianose consists of three monosaccharide units: two glucose molecules and one fructose molecule. Specifically, it is composed of β-D-glucopyranose, α-D-glucopyranose, and β-D-fructofuranose units . The precise structural arrangement is characterized as β-D-fructofuranosyl β-D-glucopyranosyl-(1→6)-α-D-glucopyranoside according to IUPAC nomenclature . This unique sugar arrangement gives gentianose its distinctive chemical and biological properties, differentiating it from other naturally occurring oligosaccharides found in plants.

Chemical Identifiers and Properties

The chemical properties of gentianose are well-documented through various scientific databases and research publications. Table 1 presents the key chemical identifiers and physical properties of this compound.

Table 1: Chemical Properties of Gentianose

PropertyValueSource
Molecular FormulaC₁₈H₃₂O₁₆
Molecular Weight504.44 g/mol
CAS Number25954-44-3
ChEBI IDCHEBI:28782
PubChem CID117678
Net Charge0
Monoisotopic Mass504.16903
Average Mass504.43708

The structural complexity of gentianose is further represented through various chemical notation systems. The IUPAC condensed notation describes it as Glc(b1-6)Glc(a1-2b)Fruf, indicating the specific linkages between the sugar units . This precise arrangement contributes to gentianose's distinctive chemical behavior and biological functions in plant systems.

Plant SpeciesPlant FamilyPlant PartReference
Gentiana luteaGentianaceaeStorage roots
Gentiana algidaGentianaceaeWhole plant
Gentianopsis grandisGentianaceaeNot specified
Vitis vinifera (Grape)VitaceaeSeeds

Gentianose serves as a predominant carbohydrate reserve in the storage roots of perennial Gentiana lutea, commonly known as yellow gentian . This plant has historically been used in traditional medicine across Europe, particularly in Alpine regions. The presence of gentianose in grape seeds was reported in a 2021 study by Imperio et al., expanding our understanding of its distribution beyond the Gentianaceae family .

Historical Context

The discovery and isolation of gentianose dates back to 1882, making it one of the earlier identified plant oligosaccharides. Over the subsequent decades, improved analytical techniques have enabled more detailed structural characterization and functional studies of this compound. The continued research interest in gentianose reflects its significance in plant biochemistry and potential applications in various fields including medicine and food science.

Biochemical Functions in Plants

Gentianose plays several important roles in plant physiology, particularly in energy storage and signaling processes that regulate plant growth and development.

Carbohydrate Reserve Function

As a trisaccharide, gentianose serves as an important carbohydrate reserve in plants of the Gentianaceae family, particularly in the storage roots of Gentiana lutea . This storage function is crucial for the plant's perennial life cycle, providing energy resources during periods of dormancy and supporting new growth when environmental conditions become favorable. The accumulation of gentianose in roots represents an evolutionary adaptation that contributes to these plants' survival in challenging alpine environments where they commonly grow.

Role in Plant Signaling and Dormancy

Research indicates that gentianose may play significant roles beyond simple energy storage. Studies suggest it may function in plant signaling pathways, particularly in regulating dormancy release in overwintering buds of gentian plants. The mechanism appears to involve modulation of redox status through the ascorbate-glutathione cycle, which is crucial for the timing of budbreak in these plants. This signaling function demonstrates how specialized carbohydrates like gentianose can serve as molecular messengers in complex physiological processes that coordinate plant growth with environmental conditions.

Physical and Chemical Properties

Understanding the physical and chemical properties of gentianose is essential for its isolation, analysis, and potential applications in research and industry.

AmountVolume for 1 mMVolume for 5 mMVolume for 10 mM
1 mg1.9824 mL0.3965 mL0.1982 mL
5 mg9.9120 mL1.9824 mL0.9912 mL
10 mg19.8240 mL3.9648 mL1.9824 mL

Structural Characteristics

Gentianose possesses a unique three-dimensional structure that determines its chemical reactivity and biological functions. The specific glycosidic linkages between its constituent monosaccharides (β-D-glucose-(1→6)-β-D-glucose-(1→2)-D-fructose) create a distinctive molecular architecture . This structure influences how gentianose interacts with enzymes, receptors, and other biological molecules, ultimately determining its functional roles in both plants and potentially in human biological systems.

Analytical Methods and Characterization

The accurate identification and quantification of gentianose in plant materials and experimental samples require specific analytical techniques and methodologies.

Structural Determination Methods

Various analytical techniques have been employed to elucidate the structure of gentianose. These include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. The compound's structural details are represented in several notation systems, including IUPAC condensed notation, LINUCS (Linear Notation for Unique description of Carbohydrate Sequences), and WURCS (Web3 Unique Representation of Carbohydrate Structures) . These diverse representation systems facilitate the precise communication of gentianose's complex structure across scientific disciplines.

Detection and Quantification

The detection and quantification of gentianose in plant extracts and biological samples typically involve chromatographic methods, particularly high-performance liquid chromatography (HPLC) coupled with refractive index detection or mass spectrometry. The 2021 study by Imperio et al. reported the purification and structural determination of gentianose as an oligosaccharide in grape seeds, demonstrating the application of modern analytical techniques to identify this compound in previously unrecognized sources .

Research Applications and Future Directions

The scientific understanding of gentianose continues to evolve, with ongoing research exploring both its fundamental biochemistry and potential applications.

Current Research Areas

Current research on gentianose spans multiple disciplines, including plant biochemistry, carbohydrate chemistry, and nutritional science. Investigations focus on elucidating its precise roles in plant signaling pathways, exploring its potential prebiotic effects in mammalian gut health, and developing efficient methods for its extraction and purification from natural sources. The identification of gentianose in grape seeds represents a significant recent finding that expands our understanding of its natural distribution beyond the traditionally recognized sources in the Gentianaceae family .

Future Research Directions

Future research directions may include more detailed investigations of gentianose's prebiotic potential, including clinical studies to evaluate its effects on human gut microbiota and associated health outcomes. Additionally, exploring its potential anti-inflammatory mechanisms could yield insights relevant to inflammatory bowel diseases and other inflammatory conditions. From a plant science perspective, further studies on gentianose's role in dormancy regulation and stress responses could contribute to agricultural applications, particularly in improving crop resilience to environmental challenges.

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